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Compound of Interest

Compound Name: 6-Aminopicolinic acid

Cat. No.: B188573 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling 6-Aminopicolinic acid, including detailed operational and disposal

plans. By adhering to these procedural, step-by-step guidelines, you can mitigate risks and

ensure the integrity of your research.

Essential Safety Information at a Glance
Understanding the properties of 6-Aminopicolinic acid is the first step toward safe handling.

The following table summarizes key quantitative data for this compound.

Property Value

Molecular Formula C₆H₆N₂O₂

Molecular Weight 138.12 g/mol

Appearance White to off-white solid

Melting Point 310-319 °C

Solubility Soluble in hot water

Density Approximately 1.417 g/cm³
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Personal Protective Equipment (PPE): Your First
Line of Defense
Appropriate personal protective equipment is mandatory when handling 6-Aminopicolinic acid
to prevent exposure. The following table outlines the required PPE.

Body Part Protection Standard

Eyes/Face

Safety glasses with side-

shields or goggles. A face

shield may be required for

larger quantities.

OSHA 29 CFR 1910.133 or

European Standard EN166

Skin
Chemical-resistant gloves

(e.g., nitrile) and a lab coat.

Respiratory

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is necessary if

ventilation is inadequate or

when handling large quantities

that may generate dust.

Operational Plan: From Receipt to Use
A clear and structured operational plan ensures that 6-Aminopicolinic acid is handled safely

and efficiently throughout its lifecycle in the laboratory.

Receiving and Inspection
Procedure: Upon receipt, visually inspect the container for any signs of damage or leaks.

Verification: Ensure the container is properly labeled with the chemical name, concentration,

and hazard symbols.

Documentation: Record the date of receipt on the container.

Storage
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Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1]

Temperature: Keep refrigerated (below 4°C/39°F).[1]

Incompatibilities: Store away from strong oxidizing agents, acids, and bases.

Labeling: Ensure the storage location is clearly marked with the chemical name and any

relevant hazard warnings.

Handling and Use
Ventilation: Always handle 6-Aminopicolinic acid in a well-ventilated area, preferably within

a chemical fume hood, to minimize inhalation of dust.[1]

Dispensing: When weighing or transferring the solid, use techniques that minimize dust

generation.

Hygiene: Wash hands thoroughly with soap and water after handling the chemical, even if

gloves were worn. Do not eat, drink, or smoke in areas where the chemical is handled or

stored.

Disposal Plan: Responsible Waste Management
Proper disposal of 6-Aminopicolinic acid and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation
Solid Waste: Collect all solid 6-Aminopicolinic acid waste, including contaminated

absorbent materials from spills, in a designated and clearly labeled hazardous waste

container.

Liquid Waste: If dissolved, collect the solution in a labeled hazardous aqueous waste

container. Do not pour down the drain.

Incompatible Wastes: Never mix 6-Aminopicolinic acid waste with incompatible materials

such as strong oxidizing agents.
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Container Decontamination
Triple Rinsing: Empty containers must be triple-rinsed with a suitable solvent (e.g., water)

before disposal.

Rinsate Collection: The rinsate from the first rinse must be collected and disposed of as

hazardous waste.

Waste Disposal Procedure
Labeling: Ensure all waste containers are accurately labeled with "Hazardous Waste," the

chemical name ("6-Aminopicolinic acid"), and the associated hazards.

Storage of Waste: Store waste containers in a designated, secure area away from general

laboratory traffic.

Professional Disposal: Arrange for the disposal of all 6-Aminopicolinic acid waste through

a licensed hazardous waste disposal company, following all local, state, and federal

regulations.

Emergency Procedures: Chemical Spill Workflow
In the event of a chemical spill, a swift and organized response is critical to ensure the safety of

all laboratory personnel. The following diagram outlines the step-by-step workflow for handling

a spill of 6-Aminopicolinic acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b188573?utm_src=pdf-body
https://www.benchchem.com/product/b188573?utm_src=pdf-body
https://www.benchchem.com/product/b188573?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Spill Occurs

Assess the Spill
(Minor or Major?)

Evacuate the Area
Alert Others

Major

Alert Personnel in
Immediate Area

Minor

Notify Emergency Personnel
(EHS, Lab Supervisor)

Await Professional Response

Don Appropriate PPE

Contain the Spill
(Use absorbent material to dike)

Clean Up the Spill
(Sweep solid or absorb liquid)

Decontaminate the Area
(Wash with soap and water)

Dispose of Waste
(In labeled hazardous waste container)

Report the Incident

Click to download full resolution via product page

Workflow for handling a chemical spill of 6-Aminopicolinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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